Cas no 22264-50-2 (1-Aminocyclobutanecarboxylic acid)
1-Aminocyclobutanecarboxylic acid (ACBC) is a cyclic β-amino acid characterized by its unique cyclobutane ring structure, which confers enhanced conformational rigidity compared to linear counterparts. This structural feature makes it a valuable building block in medicinal chemistry, particularly for designing constrained peptides and peptidomimetics to improve target selectivity and metabolic stability. Its incorporation into peptide backbones can reduce flexibility, thereby enhancing binding affinity and proteolytic resistance. ACBC also serves as a versatile intermediate in the synthesis of bioactive compounds, including enzyme inhibitors and receptor modulators. The strained cyclobutane ring offers synthetic opportunities for further functionalization, enabling tailored modifications for specific applications. Its physicochemical properties, such as improved solubility and stability, further support its utility in drug discovery and biochemical research.
22264-50-2 structure
Product Name:1-Aminocyclobutanecarboxylic acid
CAS No:22264-50-2
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00661068
CID:52017
PubChem ID:24883877
Update Time:2025-07-02
1-Aminocyclobutanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Aminocyclobutanecarboxylic acid
- ACBC
- 1-AMINO-1-CYCLOBUTANECARBOXYLIC ACID
- 1-AMINO-CYCLOBUTANECARBOXYLIC ACID HCL
- 1-AMINOCYCLOBUTANE-1-CARBOXYLIC ACID
- 1,1-ACCB
- 1-amino-cyclobutanecarboxylicaci
- cb1700
- 1-AMINOCYCLOBUTANE- CARBOXYLIC ACID
- 1-Aminocyclobutanecarbonyl chloride hydrochloride
- 1-Amino-cyclobutanecarboxylic acid
- 1-Amino-1-carboxycyclobutane
- 1-Aminocyclobutan-1-carboxylic acid
- 1-Aminocyclobutaneca
- AC4C-OH
- ACBC-OH
- aminocyclobutane carboxylic acid
- N-Methylquipazine dimaleate
- 1-Aminocyclobutane carboxylic acid
- NCGC00024518-02
- J-504194
- 22264-16-0
- NCGC00024518-03
- BRN 2802253
- NSC 403363
- 1y1z
- DivK1c_006749
- TS-01591
- KBioGR_001312
- SpecPlus_000653
- 1-Amino-1-cyclobutanecarboxylicacid
- SY002606
- Q1147632
- HY-30006
- Cyclobutanecarboxylic acid, 1-amino-
- CB 1700
- NSC403363
- SCHEMBL61734
- CCG-39205
- Tocris-0258
- 1-amino-1-cyclobutane carboxylic acid hydrochloride
- NCGC00024518-01
- 1-Amino-1-cyclobutanecarboxylic acid, 97%
- EN300-93167
- 117259-24-2
- UNII-1K1PGC7J6Z
- SR-01000597721
- BDBM50038160
- CHEBI:190867
- NSC-403362
- 3-14-00-00843 (Beilstein Handbook Reference)
- PB32216
- CS-D0209
- HB0100
- AKOS005172352
- SB10822
- A816068
- Spectrum3_000743
- Spectrum5_001835
- Spectrum4_001046
- FT-0638207
- tert-butoxycarbonylamino-(4-tert-butoxycarbonylamino-phenyl)-aceticacid
- AB00053379-03
- PD071292
- SPBio_001431
- 1-Aminocyclobutanecarboxylicacid
- KBio3_001546
- 1-amino-1-cyclobutane carboxylic acid
- SR-01000597721-1
- 22264-50-2
- AC-5714
- CHEMBL131244
- FT-0655686
- Spectrum2_001476
- DTXSID60176811
- 1-AMINOCYCLOBUTANECARBOXLIC ACID
- 1K1PGC7J6Z
- KBio1_001693
- AM20070607
- MFCD00661068
- NSC-403363
- FT-0657756
- BSPBio_002326
- A4782
- C5H9NO2
- ALBB-010153
- BBL001782
- STK330996
- DB-010842
-
- MDL： MFCD00661068
- Inchi： 1S/C5H9NO2/c6-5(4(7)8)2-1-3-5/h1-3,6H2,(H,7,8)
- InChI Key： FVTVMQPGKVHSEY-UHFFFAOYSA-N
- SMILES： OC(C1(CCC1)N)=O
Computed Properties
- Exact Mass: 115.06300
- Monoisotopic Mass: 115.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.2900
- Melting Point: 261 °C (dec.) (lit.)
- Boiling Point: 434.2ºC at 760 mmHg
- Flash Point: 216.4ºC
- Refractive Index: 1.712
- Water Partition Coefficient: Soluble to 100 mM in water.
- PSA: 63.32000
- LogP: 0.65270
1-Aminocyclobutanecarboxylic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36
- RTECS：GU1336000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R22; R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
1-Aminocyclobutanecarboxylic acid Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
1-Aminocyclobutanecarboxylic acid Pricemore >>
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| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017916-1g |
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￥45 | 2024-05-24 | |
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￥137 | 2024-05-24 | |
| ChemScence | CS-D0209-10g |
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$117.0 | 2022-04-27 |
1-Aminocyclobutanecarboxylic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:22264-50-2) 1-氨基环丁烷羧酸
Order Number:LE2463901
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
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Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:22264-50-2)1-Aminocyclobutanecarboxylic acid
Order Number:A4782
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):228.0/1138.0
Email:sales@amadischem.com
1-Aminocyclobutanecarboxylic acid Related Literature
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Ming Zhang,Shengliang Zhong,Yiyuan Peng,Jianwen Jiang,Yongli Zhao,Changfeng Wan,Zhenming Zhang,Rongli Zhang,Ai Qin Zhang Org. Chem. Front. 2021 8 133
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Dóra Lakk-Bogáth,Gábor Speier,Mihai Surducan,Radu Silaghi-Dumitrescu,A. Jalila Simaan,Bruno Faure,József Kaizer RSC Adv. 2015 5 2075
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Jia-Lin Tu,Han Gao,Mengqi Luo,Lulu Zhao,Chao Yang,Lin Guo,Wujiong Xia Green Chem. 2022 24 5553
-
Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2019 36 258
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Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2019 36 258
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